
Ethyl 1-piperidinecarboxylate: A Technical Guide
to Safe Handling, and Disposal

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: Ethyl 1-piperidinecarboxylate

Cat. No.: B125984 Get Quote

This guide provides a comprehensive overview of the safety, handling, and disposal protocols

for Ethyl 1-piperidinecarboxylate (CAS No. 5325-94-0). It is intended for researchers,

scientists, and professionals in drug development who work with this compound. The

information herein is synthesized from authoritative safety data sheets and chemical databases

to ensure accuracy and promote a culture of safety in the laboratory.

Hazard Identification and Classification
Ethyl 1-piperidinecarboxylate is classified as a hazardous chemical. Understanding its

specific hazards is the foundation of safe handling.

GHS Classification:

Skin Irritation, Category 2: Causes skin irritation upon contact.[1][2][3][4]

Serious Eye Irritation, Category 2: Causes serious eye irritation.[1][2][3][4]

Specific Target Organ Toxicity — Single Exposure, Category 3 (Respiratory System): May

cause respiratory irritation.[1][2][5]

Signal Word: Warning[1][2][3]

Hazard Statements:

H315: Causes skin irritation.[1][2][3][4]
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H319: Causes serious eye irritation.[1][2][3][4]

H335: May cause respiratory irritation.[1][2][5]

Pictogram:

The primary hazards associated with this compound are its irritant properties to the skin, eyes,

and respiratory tract. These effects are acute, meaning they can occur after a single exposure.

The causality behind this irritation lies in the chemical's ability to interact with and damage

epithelial tissues upon direct contact.

Exposure Controls and Personal Protection
To mitigate the risks identified, a systematic approach to exposure control is paramount. This

involves a combination of engineering controls, administrative controls, and personal protective

equipment (PPE).

Engineering Controls
The primary engineering control for handling Ethyl 1-piperidinecarboxylate is to work in a

well-ventilated area.[2][6][7][8] A fume hood is highly recommended to minimize the inhalation

of vapors or aerosols.[8] Eyewash stations and safety showers must be readily accessible in

the immediate work area.[7][9][10]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical for preventing direct contact with the chemical. The

following PPE is mandatory when handling Ethyl 1-piperidinecarboxylate:

Eye and Face Protection: Wear chemical safety goggles or a face shield that conforms to

OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard

EN166.[7][9]

Skin Protection:

Gloves: Wear chemical-resistant gloves (e.g., nitrile, neoprene). Gloves must be inspected

before use and replaced if any signs of degradation are observed.[2][8]
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Protective Clothing: A lab coat or other protective clothing should be worn to prevent skin

exposure.[2][6][10]

Respiratory Protection: Under normal laboratory conditions with adequate engineering

controls (i.e., a fume hood), respiratory protection is not typically required.[7][9] However, if

engineering controls are not sufficient or during a large spill, a NIOSH-approved respirator

with an appropriate cartridge should be used.[5]

Table 1: Summary of Safety and Handling Parameters for Ethyl 1-piperidinecarboxylate
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Parameter Information Source(s)

CAS Number 5325-94-0 [1][2][11]

Molecular Formula C8H15NO2 [1][2][11]

Molecular Weight 157.21 g/mol [1][2][11]

GHS Classification
Skin Irrit. 2, Eye Irrit. 2, STOT

SE 3
[1][2][3]

Signal Word Warning [1][2][3]

Hazard Statements H315, H319, H335 [1][2][3]

Engineering Controls
Fume hood, eyewash station,

safety shower
[7][8][9][10]

Eye/Face Protection Safety goggles or face shield [7][9]

Skin Protection
Chemical-resistant gloves, lab

coat
[2][6][10]

Storage
Cool, dry, well-ventilated area

in a tightly sealed container
[2][3][6][7]

Incompatible Materials
Strong oxidizing agents, acids,

bases
[7][9]

First Aid - Eyes

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing.

[2][6][12]

First Aid - Skin Wash with plenty of water. [2][6][12]

First Aid - Inhalation

Remove person to fresh air

and keep comfortable for

breathing.

[2][6][12]

First Aid - Ingestion
Rinse mouth. Do NOT induce

vomiting.
[2]

Spill Cleanup Absorb with inert material,

collect in a suitable container

[2][6][10]
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for disposal.

Disposal

Dispose of as hazardous

waste in accordance with local,

state, and federal regulations.

[5][6][8]

Handling and Storage
Safe Handling Practices

Avoid contact with skin and eyes.[2][6][9]

Avoid breathing mist, vapors, or spray.[2][6][12]

Wash hands thoroughly after handling.[6][9][12]

Do not eat, drink, or smoke in areas where this chemical is handled.[6][9]

Use only in a well-ventilated area, preferably in a chemical fume hood.[2][6][12]

Keep away from incompatible materials such as strong oxidizing agents, acids, and bases.

[7][9]

Storage Conditions
Store in a cool, dry, and well-ventilated place.[2][3][6][7]

Keep the container tightly closed.[2][3][6][7]

Store away from heat, sparks, and open flames.[7][9]

First Aid Measures
In the event of exposure, immediate and appropriate first aid is crucial.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Seek medical attention if irritation persists.[2][6][12]
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Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes. Remove contaminated clothing. If skin irritation occurs, seek medical advice.[2]

[6][12]

Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing. If you feel unwell, call a poison center or doctor.[2][6][12]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Call a poison control center or doctor immediately.[2]

Accidental Release Measures
A prompt and well-executed response to a spill is essential to prevent harm to personnel and

the environment.

Small Spills
For small spills, the following protocol should be followed by trained personnel:

Evacuate and Secure: Notify others in the area and restrict access.[13][14]

Ventilate: Ensure the area is well-ventilated, using a fume hood if the spill is contained within

it.[2]

Don PPE: Wear the appropriate personal protective equipment as outlined in Section 2.2.[13]

[14]

Contain and Absorb: Cover the spill with a non-combustible absorbent material such as

sand, earth, or vermiculite.[6][15]

Collect: Carefully sweep or scoop up the absorbed material and place it into a suitable,

labeled container for hazardous waste disposal.[6][14][16]

Decontaminate: Clean the spill area with soap and water, and collect the cleaning materials

for disposal as hazardous waste.[14][15]

Dispose: Dispose of the waste in accordance with institutional and local regulations.[16]
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Large Spills
In the event of a large spill, or a spill that you are not equipped or trained to handle:

Evacuate the area immediately.[8][10]

Notify your supervisor and the institutional environmental health and safety (EHS) office.[13]

[16]

Isolate the area and prevent entry.

Diagram 1: Spill Response Workflow

Spill Occurs Assess Spill Size
and Hazard

Small, Manageable SpillSmall

Large or Unmanageable Spill

Large

Don Appropriate PPE

Evacuate Area

Contain and Absorb Spill Collect Waste Decontaminate Area Dispose of Hazardous Waste

Response Complete
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Handling Ethyl
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Eye Protection:
Chemical Goggles/Face Shield

Skin Protection:
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Caption: Decision-making process for selecting appropriate PPE.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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